Cas no 167170-23-2 (Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 167170-23-2
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD09953328
• CID: 1056251
• PubChem ID: 14939818
• Update Time: 2025-06-14

Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• 1-[(phenylmethoxy)carbonyl]-2-Piperidineacetic acid ethyl ester
• Ethyl N-Cbz-2-piperidineacetate
• 167170-23-2
• (S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• AKOS015950559
• DTXSID90565774
• MFCD09953328
• SY006978
• 260057-61-2
• SB49158
• AC4661
• DB-064632
• benzyl2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate

• MDL： MFCD09953328
• Inchi： 1S/C17H23NO4/c1-2-21-16(19)12-15-10-6-7-11-18(15)17(20)22-13-14-8-4-3-5-9-14/h3-5,8-9,15H,2,6-7,10-13H2,1H3
• InChI Key： DJNAOSVXYDYKKU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1CC(=O)OCC)=O

Computed Properties

• Exact Mass: 305.16300
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 3.06880

Additional information on Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS No. 167170-23-2)

Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS No. 167170-23-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and carboxylate ester functionality, is widely utilized in the synthesis of bioactive molecules. Its structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the fields of central nervous system (CNS) drugs and enzyme inhibitors.

The growing interest in Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate is driven by its versatility in organic synthesis. Researchers often explore its potential as a building block for heterocyclic compounds, which are pivotal in drug discovery. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such intermediates, as they enable rapid prototyping of drug candidates. This aligns with the increasing demand for high-efficiency synthetic routes and green chemistry practices in the pharmaceutical industry.

One of the most frequently asked questions about CAS No. 167170-23-2 revolves around its synthetic applications and safety profile. Unlike many reactive intermediates, this compound exhibits favorable stability under standard laboratory conditions, making it a preferred choice for multi-step syntheses. Its ethoxy-2-oxoethyl moiety is particularly noteworthy, as it can be easily modified to introduce diverse functional groups, enhancing its utility in medicinal chemistry projects.

In the context of sustainable chemistry, Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate has been investigated for its compatibility with catalytic methods and solvent-free reactions. These advancements address the industry's shift toward eco-friendly processes, a topic highly relevant to modern research priorities. Additionally, its role in the synthesis of N-protected amino acid derivatives has been explored, further expanding its applications in peptide chemistry.

The compound's physicochemical properties, such as its melting point, solubility, and spectroscopic data, are well-documented, facilitating its integration into standardized protocols. This reliability is crucial for laboratories focusing on high-throughput screening and automated synthesis, which are key trends in contemporary drug development. Moreover, its compatibility with microwave-assisted synthesis techniques has been validated, offering time and energy savings for researchers.

Another area of interest is the compound's potential in asymmetric synthesis. The piperidine ring serves as a chiral scaffold, enabling the construction of enantiomerically pure compounds. This is particularly relevant given the rising demand for stereoselective pharmaceuticals, as regulatory agencies increasingly emphasize the importance of chiral purity in drug formulations.

In summary, Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS No. 167170-23-2) stands out as a multifaceted intermediate with broad applicability in pharmaceutical research and organic synthesis. Its alignment with current trends such as green chemistry, AI-assisted drug discovery, and catalytic transformations ensures its continued relevance in scientific advancements. As research progresses, this compound is likely to play an even greater role in the development of next-generation therapeutics.